![molecular formula C15H22ClN3O4S2 B3450198 1-[(4-chlorophenyl)sulfonyl]-4-(1-piperidinylsulfonyl)piperazine CAS No. 708231-02-1](/img/structure/B3450198.png)
1-[(4-chlorophenyl)sulfonyl]-4-(1-piperidinylsulfonyl)piperazine
Overview
Description
This compound is a small molecule with the chemical formula C10H13ClN2O2S . It is part of a class of organic compounds known as styrenes, which contain an ethenylbenzene moiety .
Synthesis Analysis
Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of this compound includes a piperazine ring, which is a heterocyclic amine consisting of a six-membered ring containing two nitrogen atoms at opposite positions in the ring . The compound also contains sulfonyl groups attached to the piperazine ring .Physical And Chemical Properties Analysis
The compound has a molecular weight of 260.744 . Other physical and chemical properties such as melting point, solubility, and stability are not available in the retrieved data.Mechanism of Action
The mechanism of action of 1-[(4-chlorophenyl)sulfonyl]-4-(1-piperidinylsulfonyl)piperazine is not fully understood, but it is thought to involve the modulation of neurotransmitter signaling pathways. This compound has been shown to bind to the 5-HT2A receptor with high affinity, blocking the binding of serotonin and other ligands. This results in a decrease in the activity of the receptor and a reduction in downstream signaling pathways. This compound has also been shown to inhibit the activity of the NMDA receptor by binding to a specific site on the receptor.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In animal studies, this compound has been shown to reduce the activity of the 5-HT2A receptor and the NMDA receptor, leading to changes in behavior and cognition. This compound has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(4-chlorophenyl)sulfonyl]-4-(1-piperidinylsulfonyl)piperazine in lab experiments is its high potency and selectivity for the 5-HT2A receptor and the NMDA receptor. This allows researchers to study the specific effects of these receptors on various biological systems. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research involving 1-[(4-chlorophenyl)sulfonyl]-4-(1-piperidinylsulfonyl)piperazine. One area of interest is the potential therapeutic applications of this compound, particularly in the treatment of psychiatric disorders such as schizophrenia and depression. Another area of interest is the development of new compounds based on the structure of this compound, which may have improved potency and selectivity for specific receptors. Finally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biological systems.
Scientific Research Applications
1-[(4-chlorophenyl)sulfonyl]-4-(1-piperidinylsulfonyl)piperazine has been used in scientific research to study its effects on various biological systems. It has been found to act as a potent antagonist of the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This compound has also been shown to inhibit the activity of the NMDA receptor, which is involved in learning and memory.
properties
IUPAC Name |
1-(4-chlorophenyl)sulfonyl-4-piperidin-1-ylsulfonylpiperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClN3O4S2/c16-14-4-6-15(7-5-14)24(20,21)17-10-12-19(13-11-17)25(22,23)18-8-2-1-3-9-18/h4-7H,1-3,8-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWFDPUIRYXKXSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClN3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201170416 |
Source
|
| Record name | 1-[(4-Chlorophenyl)sulfonyl]-4-(1-piperidinylsulfonyl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201170416 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
407.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
708231-02-1 |
Source
|
| Record name | 1-[(4-Chlorophenyl)sulfonyl]-4-(1-piperidinylsulfonyl)piperazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=708231-02-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[(4-Chlorophenyl)sulfonyl]-4-(1-piperidinylsulfonyl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201170416 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(7-methoxy-5-oxo-2-phenyl-5H-chromeno[4,3-d]pyrimidin-4-yl)acetamide](/img/structure/B3450118.png)
![N-(2-bromophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide](/img/structure/B3450127.png)
![4,4'-[(6-bromo-1,3-benzodioxol-5-yl)methylene]dimorpholine](/img/structure/B3450132.png)
![1,1'-[1-benzyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-diyl]diethanone](/img/structure/B3450139.png)
![N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]-3,4-dimethoxy-N-phenylbenzenesulfonamide](/img/structure/B3450159.png)
![N-(3-acetylphenyl)-1-[(2,5-dimethoxyphenyl)sulfonyl]-4-piperidinecarboxamide](/img/structure/B3450166.png)
![N-(5-chloro-2-methylphenyl)-N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide](/img/structure/B3450176.png)
![3-(4-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one](/img/structure/B3450183.png)
![4-({4-[(4-chlorophenyl)sulfonyl]-1-piperazinyl}sulfonyl)morpholine](/img/structure/B3450205.png)
![2-[3-(2-furoyl)-1H-indol-1-yl]-N-(2-thienylmethyl)acetamide](/img/structure/B3450212.png)